![molecular formula C17H14N4O2S B3733772 2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide](/img/structure/B3733772.png)
2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide
Overview
Description
2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide, also known as DPTA, is a chemical compound that has been widely used in scientific research. It is a thioamide derivative of diphenylacetic acid and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide is not fully understood. However, it has been reported to bind to serum albumin and other proteins, which may affect the pharmacokinetics and pharmacodynamics of drugs. This compound has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and induce apoptosis. This compound has also been found to induce the expression of heat shock proteins, which are involved in cellular stress response. In addition, this compound has been shown to exhibit antioxidant activity and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide has several advantages for lab experiments. It is a stable and water-soluble compound that can be easily synthesized. This compound has also been found to exhibit low toxicity, which makes it suitable for in vitro and in vivo studies. However, this compound has some limitations, such as its limited solubility in organic solvents and its potential to bind to other proteins besides serum albumin, which may affect the interpretation of experimental results.
Future Directions
There are several future directions for the study of 2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide. One potential direction is to further investigate its anticancer activity and explore its potential as a chemotherapeutic agent. Another direction is to study the interaction of this compound with other proteins besides serum albumin and its effect on drug binding. In addition, the development of new synthesis methods and modifications of the chemical structure of this compound may lead to the discovery of new compounds with improved properties.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely used in scientific research. It has been found to exhibit various biochemical and physiological effects and has been studied as a potential anticancer agent. The synthesis method of this compound involves the reaction of diphenylacetic acid with thiosemicarbazide in the presence of acetic anhydride. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this compound, which may lead to the discovery of new compounds with improved properties.
Scientific Research Applications
2-[(5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)thio]-N,N-diphenylacetamide has been widely used in scientific research as a probe for studying the binding of drugs to serum albumin. It has also been used as a fluorescent probe for the detection of metal ions. In addition, this compound has been found to exhibit anticancer activity and has been studied as a potential anticancer agent.
properties
IUPAC Name |
2-[(5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]-N,N-diphenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O2S/c22-15-11-18-20-17(19-15)24-12-16(23)21(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-11H,12H2,(H,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUIRNJBDBDXZCR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C(=O)CSC3=NN=CC(=O)N3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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